![molecular formula C14H26O4Si B6271319 methyl 4-oxo-1-{[2-(trimethylsilyl)ethoxy]methyl}cyclohexane-1-carboxylate CAS No. 2648941-40-4](/img/no-structure.png)
methyl 4-oxo-1-{[2-(trimethylsilyl)ethoxy]methyl}cyclohexane-1-carboxylate
Overview
Description
Molecular Structure Analysis
The cyclohexane ring in the molecule can adopt various conformations . The most stable conformation is the chair conformation, where all the carbon-carbon bonds are staggered. The substituents on the ring (the carboxylate, oxo, and trimethylsilyl ethoxy groups) can occupy either axial or equatorial positions, with the equatorial positions generally being more stable due to less steric strain .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 4-oxo-1-{[2-(trimethylsilyl)ethoxy]methyl}cyclohexane-1-carboxylate' involves the protection of the hydroxyl group of cyclohexanone followed by the reaction with ethyl bromoacetate to form the ester. The ester is then reacted with trimethylsilyl chloride to form the silyl ether. The silyl ether is then reacted with sodium hydride to form the carbanion, which is then reacted with methyl chloroformate to form the final product.", "Starting Materials": [ "Cyclohexanone", "Ethyl bromoacetate", "Trimethylsilyl chloride", "Sodium hydride", "Methyl chloroformate" ], "Reaction": [ "Cyclohexanone is protected with diethyl ether and hydrochloric acid to form the protected cyclohexanone.", "The protected cyclohexanone is reacted with ethyl bromoacetate and potassium carbonate in acetonitrile to form the ester.", "The ester is reacted with trimethylsilyl chloride and imidazole in dichloromethane to form the silyl ether.", "The silyl ether is reacted with sodium hydride in THF to form the carbanion.", "The carbanion is reacted with methyl chloroformate in THF to form the final product, 'methyl 4-oxo-1-{[2-(trimethylsilyl)ethoxy]methyl}cyclohexane-1-carboxylate'." ] } | |
| 2648941-40-4 | |
Molecular Formula |
C14H26O4Si |
Molecular Weight |
286.4 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
